Cas no 4258-41-7 (4-Benzoyl-4-phenylbutyric acid)

4-Benzoyl-4-phenylbutyric acid structure
4258-41-7 structure
Product Name:4-Benzoyl-4-phenylbutyric acid
CAS No:4258-41-7
MF:C17H16O3
MW:268.307145118713
CID:2666277
PubChem ID:2748369
Update Time:2025-04-21

4-Benzoyl-4-phenylbutyric acid Chemical and Physical Properties

Names and Identifiers

    • 4-Benzoyl-4-phenylbutyric acid
    • SCHEMBL23849637
    • 4258-41-7
    • AKOS000278337
    • AKOS016037932
    • MDL: MFCD01108799
    • Inchi: 1S/C17H16O3/c18-16(19)12-11-15(13-7-3-1-4-8-13)17(20)14-9-5-2-6-10-14/h1-10,15H,11-12H2,(H,18,19)
    • InChI Key: NTPZHUOJVKOUHC-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)C(C1C=CC=CC=1)CCC(=O)O

Computed Properties

  • Exact Mass: 268.109944368Da
  • Monoisotopic Mass: 268.109944368Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 54.4Ų
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